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A reliable analytical method is the foundation for studying pesticide residues. The established methodology

for dimethomeorph in various crops is summarized below.

Table 1: Analytical Method for Dimethomorph Residue Determination

Aspect Description

Core Technique High-performance liquid chromatography (HPLC) coupled with ultraviolet (UV)
detection or tandem mass spectrometry (MS/MS) for confirmation [1].

Extraction Solvent extraction using acetonitrile [1].
Purification Clean-up using Florisil solid-phase extraction (SPE) cartridges [1].
Linearity Excellent coefficient of determination (R2 = 0.9996) over a range of 0.05-50.0 mg/L

[1].

Recovery Rate 82.98% to 95.43% in Swiss chard [1]; 76.88% to 97.05% in grape and soil matrices
[2].

Precision (RSD) Relative standard deviation <5.12% (Swiss chard) [1] and 1.73%-10.38% (grapes)
[2].
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Aspect Description
Sensitivity Limit of Detection (LOD): 0.003 mg/kg; Limit of Quantification (LOQ): 0.01 mg/kg
(LODI/ILOQ) [1].

The following diagram illustrates the workflow for quantifying dimethomeorph residues and assessing

dietary risk.
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The environmental fate of a pesticide and its potential to enter the food chain are critical for safety
evaluations. The following table compiles data on how dimethomorph degrades in different crops and the

associated risk assessments.

Table 2: Dimethomorph Residue Dissipation and Dietary Risk in Crops

Initial
. Dissipation Terminal Risk Assessment .
Crop Deposit (0- . . . Conclusion
Half-Life Residue Metric & Value
day)
Grape Not 7.3-12.0 0.05-0.87 HQI/HQI: Below No significant risk to
Specified days [2] mg/kg [2] 100% [2] Chinese consumers at
recommended dosage
[2].
Swiss 7.57-855 5.0-5.1days Not ADI%: 0.084% - Safe for Korean
Chard mg/kg [1] [1] Specified 0.094% (Day 0); consumers, no
0.014% (Day 10) [1] hazardous effects
expected [1].
Key Findings:

¢ Rapid Dissipation: Dimethomorph dissipates relatively quickly in crops, with half-lives ranging from
about 5 days in Swiss chard to 7-12 days in grapes [2] [1].

¢ Low Risk: In both studies, the calculated dietary risk was significantly below levels of concern. The
Hazard Quotient (HQ) and Hazard Quotient Index (HQI) for grapes were below 100% [2], and the
calculated percentage of the Acceptable Daily Intake (%ADI) for Swiss chard was far less than 100%
[1], indicating a high margin of safety.

Regulatory Context and Comparative Considerations

While direct side-by-side experimental data on multiple fungicides is limited in the search results, the

following points provide context for dimethomorph's regulatory status and a framework for comparison.

¢ U.S. EPA Tolerance Regulations: The U.S. Environmental Protection Agency (EPA) establishes and
periodically updates tolerance levels (maximum legal residues) for dimethomorph in various
commodities. For example, a tolerance of 0.90 ppm was established for strawberries. This process
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involves a comprehensive safety determination ensuring "a reasonable certainty that no harm will
result from aggregate exposure" [3].
e Comparative Framework: When comparing dimethomorph to alternative fungicides (e.g.,
pyraclostrobin), professionals should evaluate the following parameters for each chemical:
o Analytical Method Performance: Compare recovery rates, sensitivity (LOD/LOQ), and
simplicity.
o Dissipation Kinetics: Compare half-lives across different crops and environmental conditions.
o Toxicity Profile: Compare reference doses like Acute Reference Dose (ARfD) and ADI.
o Dietary Risk Assessment Outcomes: Compare HQ, HQI, and %ADI values.
o Legal Tolerance Levels: Compare MRLs set by different regulatory bodies (e.g., EPA, Korean
MFDS).

A Protocol for Dietary Risk Assessment

The dietary risk assessment process, as outlined by the EPA and applied in the cited research, can be

summarized as follows [2] [3]:
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o Hazard Identification & Dose-Response: Conduct toxicology studies to determine the Acceptable
Daily Intake (ADI), the amount that can be consumed daily over a lifetime without appreciable risk
[3].

e Exposure Assessment: Combine residue data from field trials (terminal residues) with food
consumption data to estimate potential dietary exposure [2] [1].

¢ Risk Characterization: Compare the estimated exposure to the ADI. This is expressed as:

o %ADI: (Estimated Exposure / ADI) x 100%. A value below 100% indicates acceptable risk [1].
o Hazard Quotient (HQ): Similar to %ADI. An Hazard Quotient Index (HQI) may be used for
multiple pesticides. Values below 100% indicate low risk [2].

Research Gaps and Future Directions
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The search results reveal a need for:

¢ Direct Comparative Studies: More research directly comparing dimethomorph with other common
fungicides (e.g., pyraclostrobin) under identical field conditions is needed.

e Broader Commodity & Regional Data: Expanding residue dissipation studies to a wider variety of
crops and geographical locations would strengthen the global risk assessment framework.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s567675?utm_src=pdf-body
https://www.smolecule.com/products/s567675?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/28731579/
https://pubmed.ncbi.nlm.nih.gov/30359702/
https://pubmed.ncbi.nlm.nih.gov/30359702/
https://www.federalregister.gov/documents/2015/08/31/2015-21192/dimethomorph-pesticide-tolerances
https://www.smolecule.com/products/b567675#dietary-risk-assessment-of-dimethomorph-residues
https://www.smolecule.com/products/b567675#dietary-risk-assessment-of-dimethomorph-residues
https://www.smolecule.com/products/b567675#dietary-risk-assessment-of-dimethomorph-residues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s567675?utm_src=pdf-bulk
https://www.smolecule.com/products/s567675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s567675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

